Cas no 2138107-06-7 (5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline)

• Product Name: 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline
• CAS No: 2138107-06-7
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 5807186
• PubChem ID: 165498644
• Update Time: 2025-10-28

5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-methylpyrrolidin-1-yl)quinazoline
• EN300-1162076
• 2138107-06-7
• 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline

• Inchi： 1S/C13H14BrN3/c1-9-5-6-17(8-9)13-15-7-10-11(14)3-2-4-12(10)16-13/h2-4,7,9H,5-6,8H2,1H3
• InChI Key： IEBVBEOTXQLSOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)N1CCC(C)C1

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29Ų

Additional information on 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline

5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline: A Comprehensive Overview

5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline, also known by its CAS number NO2138107-06-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. The presence of a bromine atom at the 5-position and a 3-methylpyrrolidine substituent at the 2-position introduces unique chemical and biological properties, making it a subject of interest for researchers.

The synthesis of 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline typically involves multi-step organic reactions, often utilizing coupling reactions or cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which have been reported in leading journals such as Nature Chemistry and Angewandte Chemie. These studies highlight the importance of stereochemistry and regioselectivity in achieving the desired product, emphasizing the compound's potential as a building block for more complex molecules.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline exhibits potent anti-proliferative effects against various cancer cell lines. A study published in Cancer Research revealed that the compound selectively inhibits key enzymes involved in cell cycle regulation, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has been extensively investigated, underscoring its potential therapeutic applications.

In addition to its pharmacological properties, 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline has shown remarkable stability under physiological conditions, which is crucial for drug delivery systems. Researchers have explored its solubility profiles and bioavailability, with findings suggesting that slight modifications to the substituents could enhance its pharmacokinetic properties. These insights have paved the way for further optimization studies aimed at improving its efficacy and reducing potential side effects.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Recent studies in Nano Letters have highlighted its potential as a building block for constructing two-dimensional materials and nanostructures. Its ability to form stable coordination bonds with metal ions has opened new avenues for designing advanced materials with applications in electronics and energy storage.

In conclusion, 5-Bromo-2-(3-methylpyrrolidin-1-yl)quinazoline, with its unique chemical structure and diverse biological activities, represents a valuable molecule in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both therapeutic development and materials science. Its CAS number, NO2138107-06-7, serves as an identifier for researchers worldwide seeking to explore its multifaceted properties further.